Cas no 32832-96-5 (2-(2-phenylethyl)benzaldehyde)

• Product Name: 2-(2-phenylethyl)benzaldehyde
• CAS No: 32832-96-5
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 293879
• PubChem ID: 10727169
• Update Time: 2025-04-19

2-(2-phenylethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(2-phenylethyl)-
• 2-(2-Phenylethyl)benzaldehyde
• 2-phenethylbenzaldehyde
• 2-(2-phenylethyl)-benzaldehyde
• 2-(phenethyl)benzaldehyde
• 2-bibenzylaldehyde
• AG-F-10088
• Benzaldehyde,o-phenethyl- (8CI)
• Bibenzyl-2-carbaldehyd
• bibenzyl-2-carbaldehyde
• CTK4G9399
• KB-231914
• o-Phenethylbenzaldehyde
• 2- Formylbibenzyl
• TWJJUQWNKOILOB-UHFFFAOYSA-N
• CS-0451101
• DTXSID40444020
• SCHEMBL537992
• 32832-96-5
• 1h-imidazole, 2-(4-chlorophenyl)-4,5-dihydro-
• Z2049890438
• EN300-1725092
• 2-(2-phenylethyl)benzaldehyde

• MDL： MFCD08703368
• Inchi： 1S/C15H14O/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9,12H,10-11H2
• InChI Key： TWJJUQWNKOILOB-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07